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Compound of Interest

Compound Name: 4-(Methylamino)benzoic acid

Cat. No.: B118877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Methylamino)benzoic acid, a

key chemical intermediate in various scientific and industrial applications. This document

details its fundamental properties, synthesis, and significant applications, with a focus on data

relevant to research and development.

Core Concepts: Molecular Identity and Properties
4-(Methylamino)benzoic acid, also known as p-(Methylamino)benzoic acid or N-Methyl-4-

aminobenzoic acid, is an organic compound featuring a benzoic acid core substituted with a

methylamino group at the para (4-) position.

Molecular Formula: C₈H₉NO₂

Molecular Weight: 151.16 g/mol [1]

Physicochemical Data
The following tables summarize the key physicochemical properties of 4-
(Methylamino)benzoic acid, providing essential data for experimental design and chemical

synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b118877?utm_src=pdf-interest
https://www.benchchem.com/product/b118877?utm_src=pdf-body
https://www.benchchem.com/product/b118877?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/4-methylamino-benzoic-acid.htm
https://www.benchchem.com/product/b118877?utm_src=pdf-body
https://www.benchchem.com/product/b118877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name 4-(methylamino)benzoic acid PubChem

CAS Number 10541-83-0 PubChem

Melting Point 160-162 °C Sigma-Aldrich

Boiling Point 321.6 ± 25.0 °C at 760 mmHg ChemSrc

pKa 4.93 ChemicalBook

logP 2.2 PubChem

Appearance White to beige powder Sigma-Aldrich

Solubility
Slightly soluble in water,

soluble in alcohol.
ChemicalBook

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of 4-
(Methylamino)benzoic acid.

Spectrum Type Key Features and Observations

¹H NMR

Spectra typically show characteristic peaks for

the aromatic protons, the N-H proton of the

methylamino group, and the methyl protons.

FTIR

The infrared spectrum displays characteristic

absorption bands for the O-H stretch of the

carboxylic acid, the C=O stretch of the carbonyl

group, N-H bending, and C-N stretching of the

amine, as well as aromatic C-H and C=C

stretching.

Mass Spec

The mass spectrum shows a molecular ion peak

corresponding to the molecular weight of the

compound.
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Experimental Protocols
Synthesis of 4-(Methylamino)benzoic Acid
A common method for the synthesis of 4-(Methylamino)benzoic acid involves the hydrolysis

of a precursor ester. The following is a representative experimental protocol.[1]

Materials:

Precursor ester (e.g., methyl 4-(methylamino)benzoate)

Methanol

Water

25% Sodium hydroxide solution

2N Hydrochloric acid

Procedure:

In a 250 ml reaction flask, dissolve 7.8 g of the precursor ester in 40 ml of methanol.

Add 20 ml of water to the solution.

Under stirring, add 8.31 g of 25% sodium hydroxide solution dropwise.

Allow the reaction to proceed at room temperature for 1 hour. Monitor the reaction for the

consumption of the starting material.

Once the reaction is complete, concentrate the mixture to remove the methanol.

Add 40 ml of water to dissolve the resulting solid.

Adjust the pH of the solution to 4-5 using 2N hydrochloric acid to precipitate the product.

Filter the solid product and dry it to obtain 4-(Methylamino)benzoic acid.

Expected Yield: Approximately 88.26%.[1]
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Applications in Research and Development
4-(Methylamino)benzoic acid serves as a versatile intermediate in the synthesis of more

complex molecules, finding applications in pharmaceuticals and materials science.[2]

Pharmaceutical Intermediate
This compound is a valuable building block in the synthesis of various pharmaceutical agents.

[2] While specific blockbuster drugs directly utilizing this intermediate are not prominently

documented in publicly available literature, its structural motif is relevant in medicinal chemistry

for creating libraries of compounds for screening. Its analog, 4-(dimethylamino)benzoic acid, is

a known precursor to the sunscreen agent Padimate O.[3][4][5] Padimate O is formed by the

condensation of 2-ethylhexanol with 4-(dimethylamino)benzoic acid.[3]

Enzyme-Mediated Reactions
Recent research has explored the use of enzymes to catalyze reactions involving 4-
(Methylamino)benzoic acid. For instance, the enzyme laccase from Trametes versicolor can

mediate the homocoupling of 4-(methylamino)benzoic acid.[6] This enzymatic oxidation

process is of interest for developing green chemistry methodologies.

Mandatory Visualizations
Laccase-Mediated Oxidative Coupling of 4-
(Methylamino)benzoic Acid
The following diagram illustrates the logical workflow of the laccase-mediated oxidation of 4-
(Methylamino)benzoic acid, a process of interest in biocatalysis and green chemistry.
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Caption: Laccase-mediated oxidation workflow of 4-(Methylamino)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-(Methylamino)benzoic acid synthesis - chemicalbook [chemicalbook.com]

2. a2bchem.com [a2bchem.com]

3. Padimate O - Wikipedia [en.wikipedia.org]

4. ulprospector.com [ulprospector.com]

5. Padimate-O | C17H27NO2 | CID 30541 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. An Organic Chemist's Guide to Mediated Laccase Oxidation - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-(Methylamino)benzoic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118877#4-methylamino-benzoic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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